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Compound of Interest

Compound Name: Bzl-phe-ome hcl
CAS No.: 7703-09-5
Cat. No.: B613218
Get Quote
. J

Executive Summary

N-Benzyl-L-Phenylalanine Methyl Ester Hydrochloride (Bzl-Phe-OMe-HCI) represents a critical
scaffold in the development of peptidomimetic enzyme inhibitors, specifically targeting serine
proteases (e.g., Chymotrypsin-like enzymes) and metalloproteases (e.g., Carboxypeptidase A).

Unlike standard amino acid derivatives, the N-benzyl modification serves a dual purpose in
medicinal chemistry:

» Conformational Constraint: It introduces steric bulk and alters the
(phi) and
(psi) torsion angles, restricting the flexibility of the peptide backbone.

* Proteolytic Stability: The N-alkylation removes the amide proton (NH), eliminating a key
hydrogen bond donor often required for the catalytic mechanism of proteolytic enzymes,
thereby rendering the bond resistant to hydrolysis.
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This guide details the synthesis, characterization, and application of Bzl-Phe-OMe-HCl as a
"warhead" precursor or structural probe in rational drug design.

Chemical Profile & Mechanism of Action
Physicochemical Properties

o Systematic Name: Methyl (2S)-2-(benzylamino)-3-phenylpropanoate hydrochloride
e Molecular Formula:

o Key Functionality: Secondary amine (N-benzyl), Methyl ester (C-terminus
protection/activation).

e Solubility: Soluble in DCM, MeOH, DMSO; sparingly soluble in non-polar ethers.
Mechanistic Role in Inhibition
In the context of enzyme inhibition, Bzl-Phe-OMe acts as a Transition State Isostere Precursor.

o Substrate Mimicry: The Phenylalanine side chain (Phe) fits into the hydrophobic S1 pocket of
chymotrypsin-like proteases.

o N-Alkylation Effect: In a standard peptide substrate, the backbone amide NH forms a
hydrogen bond with the enzyme's backbone carbonyl (e.g., Ser-214 in Chymotrypsin). By
replacing the H with a Benzyl group (Bzl):

o The H-bond is abolished.

o The bulky Benzyl group creates steric clash within the active site if the enzyme is not
designed to accommodate it.

o Result: The molecule binds but cannot be processed, acting as a competitive inhibitor or a
stable scaffold for displaying other pharmacophores.

Experimental Protocol: Synthesis of Bzl-Phe-
OMe-HCI
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Objective: Synthesize N-benzyl-L-phenylalanine methyl ester via reductive amination, ensuring
high enantiomeric purity.

Reagents & Materials

e L-Phenylalanine methyl ester hydrochloride (H-Phe-OMe-HCI)

Benzaldehyde (Freshly distilled)

Sodium Cyanoborohydride (

) or Sodium Triacetoxyborohydride (

)

Triethylamine (

)

Solvent: Methanol (anhydrous)

Acid: 1M HCI in Dioxane or Diethyl Ether

Step-by-Step Methodology

Step 1: Free Base Preparation
¢ Dissolve 10 mmol H-Phe-OMe-HCI in 30 mL anhydrous Methanol.
e Add 10 mmol
dropwise at 0°C to liberate the amine. Stir for 15 min.
Step 2: Imine Formation
e Add 10.5 mmol Benzaldehyde (1.05 eq) to the solution.
e Add anhydrous

(2 g) to absorb water and drive the equilibrium toward the imine (Schiff base).
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e Stir at Room Temperature (RT) for 2—4 hours. Monitor by TLC (disappearance of starting
amine).

Step 3: Reductive Alkylation
e Cool the mixture to 0°C.
e Add 15 mmol

(1.5 eq) in small portions.

o Note:

is preferred over

to avoid reducing the aldehyde/ketone before imine formation.
e Allow to warm to RT and stir overnight (12h).
Step 4: Workup & Salt Formation
» Concentrate methanol under reduced pressure.
¢ Redissolve residue in Ethyl Acetate (EtOAc) and wash with saturated
(2x) and Brine (1x).
e Dry organic layer over

and evaporate.

e Salt Formation: Dissolve the crude oil in minimal dry Diethyl Ether. Add 1M HCI in Ether
dropwise with vigorous stirring.

Filter the white precipitate (Bzl-Phe-OMe-HCI) and recrystallize from MeOH/Ether.

Visualization: Synthesis & Inhibition Logic

The following diagrams illustrate the synthesis pathway and the structural logic of using N-
Benzyl modification to block protease activity.
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Caption: Figure 1. Reductive amination pathway for the synthesis of N-Benzyl-L-Phenylalanine
Methyl Ester.
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Caption: Figure 2. Mechanistic comparison: Standard substrate vs. N-Benzyl inhibitor in the
protease active site.

Analytical Data Summary

When characterizing Bzl-Phe-OMe-HCI, the following parameters are standard for quality
control in drug development workflows.
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Parameter Expected Value/Range Method of Verification
Appearance White crystalline solid Visual Inspection
) ) Capillary Melting Point
Melting Point 154-156 °C
Apparatus
Mass Spec (ESI) (Free base) LC-MS
7.2-7.5 (m, 10H, Ar-H), 4.1 (m,
1H,
1H NMR (DMSO-d6) 400 MHz NMR
-CH), 3.9 (s, 2H,
)
. HPLC (C18 column,
Purity > 98%

Acetonitrile/Water)

Application in Inhibitor Design (SAR)

To utilize Bzl-Phe-OMe-HCI effectively, researchers must integrate it into a broader Structure-

Activity Relationship (SAR) campaign.

Backbone Modification Strategy

The "Bzl" group serves as a probe for the S1' or S2 subsite of the enzyme.

o Optimization: If BzI-Phe-OMe shows weak inhibition (

in

range), modify the benzyl ring.

o Para-substitution (e.g., 4-CIl-Bzl) can probe the depth of the hydrophobic pocket.

o Ortho-substitution can restrict rotation further, locking the bioactive conformation.

Incorporation into Peptides
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To use as a building block for larger peptides (e.g., Ac-Ala-Ala-[Bzl-Phe]-Leu-NH2):
o Hydrolysis: Convert Bzl-Phe-OMe to Bzl-Phe-OH using LIOH in THF/H20.

e Coupling: Use HATU or PyBOP. Note: N-alkylated amino acids are sterically hindered and
difficult to couple. Use extended reaction times and stronger coupling agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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